Cas no 1805456-76-1 (2-Cyano-4-fluoro-5-methylbenzoic acid)

• Product Name: 2-Cyano-4-fluoro-5-methylbenzoic acid
• CAS No: 1805456-76-1
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• CID: 5001208
• Update Time: 2025-10-28

2-Cyano-4-fluoro-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-fluoro-5-methylbenzoic acid

• Inchi： 1S/C9H6FNO2/c1-5-2-7(9(12)13)6(4-11)3-8(5)10/h2-3H,1H3,(H,12,13)
• InChI Key： UJDLOSIMTNBOLQ-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C(=O)O)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1

Additional information on 2-Cyano-4-fluoro-5-methylbenzoic acid

2-Cyano-4-fluoro-5-methylbenzoic Acid: A Comprehensive Overview

2-Cyano-4-fluoro-5-methylbenzoic acid, also known by its CAS number 1805456-76-1, is a compound of significant interest in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with cyano, fluoro, and methyl groups at specific positions. The presence of these substituents imparts distinct chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 2-Cyano-4-fluoro-5-methylbenzoic acid typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

In terms of applications, 2-Cyano-4-fluoro-5-methylbenzoic acid has shown promise in the development of novel pharmaceutical agents. Its structural features make it an ideal candidate for designing drugs targeting specific biological pathways. For instance, studies have demonstrated its potential as a lead compound in anti-inflammatory and anti-cancer drug discovery programs. The cyano group contributes to hydrogen bonding capabilities, while the fluoro and methyl groups enhance lipophilicity, balancing solubility and bioavailability.

Beyond pharmacology, this compound has found utility in materials science, particularly in the synthesis of advanced polymers and coatings. The benzoic acid functionality can serve as a building block for constructing high-performance materials with tailored properties such as thermal stability and mechanical strength. Recent research has focused on incorporating 2-Cyano-4-fluoro-5-methylbenzoic acid into polymer networks to create stimuli-responsive systems for sensing applications.

The chemical stability of 2-Cyano-4-fluoro-5-methylbenzoic acid under various conditions has been extensively studied. It exhibits good thermal stability up to 300°C and is resistant to hydrolysis under neutral conditions. However, it can undergo degradation in strongly acidic or basic environments, which is an important consideration for its storage and handling.

In conclusion, 2-Cyano-4-fluoro-5-methylbenzoic acid (CAS No: 1805456-76-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in chemistry and materials science.